1,4-Diphosphinine
Description
1,4-Diphosphinine is a compound that has been the subject of synthetic concepts and breakthroughs in chemistry over the last four decades . It’s related to P-bridged bis (NHCs) chemistry, starting from monocyclic 1,4-dihydro-1,4-diphosphinines in the early 80s to the most recent and promising achievements of tricyclic 1,4-dihydro-1,4-diphosphinines and tricyclic 1,4-diphosphinines .
Synthesis Analysis
The synthesis of this compound involves various concepts and breakthroughs. It started from monocyclic 1,4-dihydro-1,4-diphosphinines in the early 80s to the most recent and promising achievements of tricyclic 1,4-dihydro-1,4-diphosphinines and tricyclic 1,4-diphosphinines . P-Functional phosphanylated tetrathiafulvalenes were synthesized via stepwise lithiation and phosphanylation of TTF derivatives, and then reacted with PCl3 to form the related P-chloro compounds .
Molecular Structure Analysis
Theoretical aspects are presented for 1,4-dihydro- and 1,4-diphosphinines considering HOMO LUMO situations as well as the degree of aromaticity . Fundamental characteristics of analytical data of these compounds are highlighted with special focus on substituent effects, structural aspects, and trends of electrophilicity .
Chemical Reactions Analysis
The two P-centers and the heterocyclic rings of 1,4-dihydro- and 1,4-diphosphinines constitute a broad platform for substitution, reduction/oxidation, alkylation, complexation, and cycloaddition reactions . Reactions of P-chloro compounds with LDA resulted in the formation of the corresponding 1,4-dihydro-1,4-diphosphinines .
Future Directions
Properties
IUPAC Name |
1,4-diphosphinine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4P2/c1-2-6-4-3-5-1/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPSMLKGAOILVRQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CP=CC=P1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4P2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20739825 |
Source
|
| Record name | 1,4-Diphosphinine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20739825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
290-78-8 |
Source
|
| Record name | 1,4-Diphosphinine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20739825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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